Cas no 1123885-72-2 (1-[2-(2-Phenylethynyl)phenyl]-2,3-butadien-1-one)

• Product Name: 1-[2-(2-Phenylethynyl)phenyl]-2,3-butadien-1-one
• CAS No: 1123885-72-2
• MF: C₁₈H₁₂O
• MW: 244.287284851074
• CID: 6627089
• PubChem ID: 25257768
• Update Time: 2026-03-12

1-[2-(2-Phenylethynyl)phenyl]-2,3-butadien-1-one Chemical and Physical Properties

Names and Identifiers

• 2,3-Butadien-1-one, 1-[2-(2-phenylethynyl)phenyl]-
• 1-[2-(2-Phenylethynyl)phenyl]-2,3-butadien-1-one
• 1123885-72-2
• 1-(2-(Phenylethynyl)phenyl)buta-2,3-dien-1-one
• G75273

• Inchi： 1S/C18H12O/c1-2-8-18(19)17-12-7-6-11-16(17)14-13-15-9-4-3-5-10-15/h3-12H,1H2
• InChI Key： UNJTXHGIISQHHV-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1C#CC1=CC=CC=C1)(=O)C=C=C

Computed Properties

• Exact Mass: 244.088815002g/mol
• Monoisotopic Mass: 244.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 422.5±28.0 °C(Predicted)

Additional information on 1-[2-(2-Phenylethynyl)phenyl]-2,3-butadien-1-one

Comprehensive Overview of 1-[2-(2-Phenylethynyl)phenyl]-2,3-butadien-1-one (CAS No. 1123885-72-2)

1-[2-(2-Phenylethynyl)phenyl]-2,3-butadien-1-one (CAS No. 1123885-72-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. The compound belongs to the class of allenyl phenyl ketones, which are known for their reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this molecule for its potential use in pharmaceutical intermediates, material science, and organic electronics.

The molecular structure of 1-[2-(2-Phenylethynyl)phenyl]-2,3-butadien-1-one features a conjugated system that includes a phenylacetylene moiety and an allenyl ketone group. This arrangement contributes to its distinct electronic properties, making it a candidate for studies in photochemistry and nonlinear optics. Recent trends in scientific literature highlight its role in the development of advanced functional materials, particularly in the context of optoelectronic devices and sensors.

One of the most frequently asked questions about this compound revolves around its synthetic pathways. The preparation of 1-[2-(2-Phenylethynyl)phenyl]-2,3-butadien-1-one typically involves multi-step organic reactions, including Sonogashira coupling and allenylation processes. These methods are well-documented in peer-reviewed journals, emphasizing the importance of catalyst selection and reaction conditions to achieve high yields and purity. The compound's CAS No. 1123885-72-2 serves as a critical identifier for researchers seeking detailed information in chemical databases.

In the context of green chemistry, there is growing interest in optimizing the synthesis of 1-[2-(2-Phenylethynyl)phenyl]-2,3-butadien-1-one to minimize environmental impact. Researchers are exploring solvent-free reactions and renewable catalysts to align with global sustainability goals. This aligns with broader industry trends, where eco-friendly synthesis and waste reduction are prioritized.

The compound's potential applications extend to the field of medicinal chemistry, where its scaffold could serve as a building block for bioactive molecules. While not directly a drug, its derivatives are being investigated for their pharmacological properties, including anti-inflammatory and antioxidant effects. This has led to increased searches for "CAS 1123885-72-2 uses" and "1-[2-(2-Phenylethynyl)phenyl]-2,3-butadien-1-one applications" in academic and industrial circles.

From a commercial perspective, the demand for 1-[2-(2-Phenylethynyl)phenyl]-2,3-butadien-1-one is driven by its niche applications. Suppliers and manufacturers often highlight its high purity grades and custom synthesis options to cater to diverse research needs. The compound's stability and handling requirements are also critical considerations for laboratories and production facilities.

In summary, 1-[2-(2-Phenylethynyl)phenyl]-2,3-butadien-1-one (CAS No. 1123885-72-2) represents a fascinating area of study at the intersection of organic chemistry and applied sciences. Its structural features and reactivity profile make it a valuable tool for researchers exploring new materials and chemical transformations. As scientific inquiry continues to evolve, this compound is likely to remain a topic of interest in both academic and industrial settings.